Cas no 99725-28-7 (Benzenepropanal, 2,4-dichloro-6-(phenylmethyl)-)

• Product Name: Benzenepropanal, 2,4-dichloro-6-(phenylmethyl)-
• CAS No: 99725-28-7
• MF: C₁₆H₁₄Cl₂O
• MW: 293.187762737274
• CID: 832761
• PubChem ID: 13553311
• Update Time: 2025-04-19

Benzenepropanal, 2,4-dichloro-6-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanal, 2,4-dichloro-6-(phenylmethyl)-
• 2,4-DICHLORO-6-(PHENYLMETHYL)-BENZENEPROPANAL
• 3-(2-Benzyl-4,6-dichlorophenyl)propanal
• 99725-28-7
• Benzenepropanal,2,4-dichloro-6-(phenylmethyl)-
• starbld0021016

• Inchi： 1S/C16H14Cl2O/c17-14-10-13(9-12-5-2-1-3-6-12)15(7-4-8-19)16(18)11-14/h1-3,5-6,8,10-11H,4,7,9H2
• InChI Key： VSTWJULEQCHNPW-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(CC2C=CC=CC=2)=C1CCC=O)Cl

Computed Properties

• Exact Mass: 292.0421705g/mol
• Monoisotopic Mass: 292.0421705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.224
• Boiling Point: 388.2°C at 760 mmHg
• Flash Point: 164.1°C
• Refractive Index: 1.58